Cas no 2031242-55-2 (methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate)

• Product Name: methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate
• CAS No: 2031242-55-2
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• MDL: MFCD30345376
• CID: 4633865
• PubChem ID: 99737824
• Update Time: 2025-10-29

methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate

• MDL： MFCD30345376
• Inchi： 1S/C9H13N3O4/c1-16-8(14)6-2-5(3-10-6)12-7(13)4-11-9(12)15/h5-6,10H,2-4H2,1H3,(H,11,15)/t5-,6-/m0/s1
• InChI Key： HIUAMRCJNBNXGN-WDSKDSINSA-N
• SMILES： O(C)C([C@@H]1C[C@@H](CN1)N1C(NCC1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: -1.1
• Topological Polar Surface Area: 87.7

Additional information on methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate

Comprehensive Overview of Methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate (CAS No. 2031242-55-2)

The compound methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate (CAS No. 2031242-55-2) is a highly specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine backbone and an imidazolidine dione moiety, makes it a valuable intermediate in the synthesis of peptidomimetics and protease inhibitors. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes involved in inflammatory and metabolic disorders.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of chiral pyrrolidine derivatives in drug development?" This compound addresses this query directly, as its stereochemistry (2S,4S) is critical for binding affinity and selectivity. The methyl ester group enhances its solubility, making it suitable for in vitro and in vivo studies. Recent trends in AI-driven drug design have also highlighted the importance of such scaffolds for virtual screening and molecular docking simulations.

Another hot topic in organic synthesis is the demand for sustainable and scalable synthetic routes. The synthesis of methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate often involves asymmetric catalysis or enzymatic resolution, aligning with the industry's shift toward greener chemistry. Researchers frequently search for "efficient methods to synthesize imidazolidine derivatives," and this compound serves as a benchmark for evaluating new methodologies.

From a biochemical perspective, the 2,5-dioxoimidazolidin-1-yl group is a mimic of peptide bonds, enabling the compound to interact with proteases and other enzymes. This property has sparked interest in its use for covalent inhibitor design, a trending area in oncology and antiviral research. Keywords like "peptidomimetic scaffolds for drug discovery" and "CAS 2031242-55-2 applications" are frequently associated with this molecule in academic literature and patent filings.

In summary, methyl (2S,4S)-4-(2,5-dioxoimidazolidin-1-yl)pyrrolidine-2-carboxylate represents a versatile tool for modern drug discovery. Its combination of chirality, functional groups, and bioactivity positions it at the intersection of cutting-edge research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and precision medicine.